Cas no 115732-67-7 (9-Octadecenoic acid(9Z)-, heneicosyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, heneicosyl ester
• CAS No: 115732-67-7
• Molecular Formula: C₄₀H₇₈O₂
• Molecular Weight: 591.04612
• CID: 130894
• PubChem ID: 54233037

9-Octadecenoic acid(9Z)-, heneicosyl ester Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, heneicosyl ester
• Behenyl Oleate
• docosyl octadec-9-enoate
• 9-Octadecenoicacid (Z)-, heneicosyl ester
• ACMC-20mlhd
• AG-D-36876
• CTK4A9463
• CTK8E5637
• behenyloleate
• DTXSID40709944
• 115732-67-7

• InChIKey： QKPJNZCOIFUYNE-HKOYGPOVSA-N
• Inchi： InChI=1S/C40H78O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-39-42-40(41)38-36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2/h18,24H,3-17,19-23,25-39H2,1-2H3/b24-18+
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 590.60000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 37
• Monoisotopic Mass: 590.60018173g/mol
• Heavy Atom Count: 42
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 14.38900
• PSA: 26.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters